1-{2-[4-(3-Chlorophenyl)piperazin-1-yl]ethyl}-1,5,6,7-tetrahydroindol-4-one
1-{2-[4-(3-Chlorophenyl)piperazin-1-yl]ethyl}-1,5,6,7-tetrahydroindol-4-one
NEO 376 is a selective modulator of 5-HT1 receptor, GABA receptor and dopamine receptor, with anti-psychotic actively.
Brand Name:
Vulcanchem
CAS No.:
496921-73-4
VCID:
VC0007266
InChI:
InChI=1S/C20H24ClN3O/c21-16-3-1-4-17(15-16)23-12-9-22(10-13-23)11-14-24-8-7-18-19(24)5-2-6-20(18)25/h1,3-4,7-8,15H,2,5-6,9-14H2
SMILES:
C1CC2=C(C=CN2CCN3CCN(CC3)C4=CC(=CC=C4)Cl)C(=O)C1
Molecular Formula:
C₂₀H₂₄ClN₃O
Molecular Weight:
357.9 g/mol
1-{2-[4-(3-Chlorophenyl)piperazin-1-yl]ethyl}-1,5,6,7-tetrahydroindol-4-one
CAS No.: 496921-73-4
Inhibitors
VCID: VC0007266
Molecular Formula: C₂₀H₂₄ClN₃O
Molecular Weight: 357.9 g/mol
![1-{2-[4-(3-Chlorophenyl)piperazin-1-yl]ethyl}-1,5,6,7-tetrahydroindol-4-one - 496921-73-4](/images/no_structure.jpg)
| CAS No. | 496921-73-4 |
|---|---|
| Product Name | 1-{2-[4-(3-Chlorophenyl)piperazin-1-yl]ethyl}-1,5,6,7-tetrahydroindol-4-one |
| Molecular Formula | C₂₀H₂₄ClN₃O |
| Molecular Weight | 357.9 g/mol |
| IUPAC Name | 1-[2-[4-(3-chlorophenyl)piperazin-1-yl]ethyl]-6,7-dihydro-5H-indol-4-one |
| Standard InChI | InChI=1S/C20H24ClN3O/c21-16-3-1-4-17(15-16)23-12-9-22(10-13-23)11-14-24-8-7-18-19(24)5-2-6-20(18)25/h1,3-4,7-8,15H,2,5-6,9-14H2 |
| Standard InChIKey | CQSQHUPRBBCQRE-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=CN2CCN3CCN(CC3)C4=CC(=CC=C4)Cl)C(=O)C1 |
| Canonical SMILES | C1CC2=C(C=CN2CCN3CCN(CC3)C4=CC(=CC=C4)Cl)C(=O)C1 |
| Description | NEO 376 is a selective modulator of 5-HT1 receptor, GABA receptor and dopamine receptor, with anti-psychotic actively. |
| Reference | [1]. David B. Fick, et al. Tetrahydroindolone and purine derivatives linked to arylpiperazines. US 6770638 B2 |
| PubChem Compound | 9906770 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume